Cas no 828912-04-5 (L-Valine, L-seryl-L-leucyl-L-leucyl-L-valyl-L-prolyl-L-phenylalanyl-L-valyl-L-glutaminyl-L-tryptophyl-L-phenylalanyl-L-valylglycyl-L-leucyl-L-seryl-L-prolyl-L-threonyl-L-valyl-L-tryptophyl-L-leucyl-L-seryl-)

• Product name: L-Valine, L-seryl-L-leucyl-L-leucyl-L-valyl-L-prolyl-L-phenylalanyl-L-valyl-L-glutaminyl-L-tryptophyl-L-phenylalanyl-L-valylglycyl-L-leucyl-L-seryl-L-prolyl-L-threonyl-L-valyl-L-tryptophyl-L-leucyl-L-seryl-
• CAS No: 828912-04-5
• MF: C₁₁₉H₁₇₆N₂₄O₂₇
• MW: 2374.81536960602
• CID: 681096

L-Valine, L-seryl-L-leucyl-L-leucyl-L-valyl-L-prolyl-L-phenylalanyl-L-valyl-L-glutaminyl-L-tryptophyl-L-phenylalanyl-L-valylglycyl-L-leucyl-L-seryl-L-prolyl-L-threonyl-L-valyl-L-tryptophyl-L-leucyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Valine,L-seryl-L-leucyl-L-leucyl-L-valyl-L-prolyl-L-phenylalanyl-L-valyl-L-glutaminyl-L-tryptophyl-L-phenylalanyl-L-valylglycyl-L-leucyl-L-seryl-L-prolyl-L-threonyl-L-valyl-L-tryptophyl-L-leucyl-L-seryl-
• L-Valine,L-seryl-L-leucyl-L-leucyl-L-valyl-L-prolyl-L-phenylalanyl-L-valyl-L-glutaminyl-L-tryptophyl-L-phenylalanyl-L-valylgl
• L-Valine,L-seryl-L-leucyl-L-leucyl-L-valyl-L-prolyl-L-phenylalanyl-L-valyl-L-glutaminyl-L-tryptophyl-L-phenylalanyl-L-valylglycyl-L-leucyl-L-seryl-L-prolyl-L-threonyl-L-valyl-L-tryptophyl-L-leucyl-L-s
• L-Valine, L-seryl-L-leucyl-L-leucyl-L-valyl-L-prolyl-L-phenylalanyl-L-valyl-L-glutaminyl-L-tryptophyl-L-phenylalanyl-L-valylglycyl-L-leucyl-L-seryl-L-prolyl-L-threonyl-L-valyl-L-tryptophyl-L-leucyl-L-seryl-

• Inchi： 1S/C119H176N24O27/c1-60(2)46-80(102(152)135-89(59-146)117(167)142-44-30-41-91(142)112(162)141-99(69(19)147)116(166)138-96(66(13)14)115(165)133-87(53-73-55-123-78-39-29-27-37-75(73)78)106(156)128-82(48-62(5)6)104(154)134-88(58-145)110(160)140-98(68(17)18)119(169)170)125-93(149)56-124-113(163)94(64(9)10)136-108(158)84(50-70-32-22-20-23-33-70)130-105(155)86(52-72-54-122-77-38-28-26-36-74(72)77)131-101(151)79(42-43-92(121)148)126-114(164)95(65(11)12)137-109(159)85(51-71-34-24-21-25-35-71)132-111(161)90-40-31-45-143(90)118(168)97(67(15)16)139-107(157)83(49-63(7)8)129-103(153)81(47-61(3)4)127-100(150)76(120)57-144/h20-29,32-39,54-55,60-69,76,79-91,94-99,122-123,144-147H,30-31,40-53,56-59,120H2,1-19H3,(H2,121,148)(H,124,163)(H,125,149)(H,126,164)(H,127,150)(H,128,156)(H,129,153)(H,130,155)(H,131,151)(H,132,161)(H,133,165)(H,134,154)(H,135,152)(H,136,158)(H,137,159)(H,138,166)(H,139,157)(H,140,160)(H,141,162)(H,169,170)/t69-,76+,79+,80+,81+,82+,83+,84+,85+,86+,87+,88+,89+,90+,91+,94+,95+,96+,97+,98+,99+/m1/s1
• InChI Key： OBVPYARQBOPCNE-MMJNPFTRSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@H](C(C)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CO)NC(=O)[C@H](CC(C)C)NC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@@H]1CCCN1C(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CO)N